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Compound of Interest

Compound Name: SKF 97541

Cat. No.: B109663 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling SKF 97541. While SKF 97541 is not classified as a

hazardous substance under Regulation (EC) No. 1907/2006 (REACH), it is a potent,

biologically active compound and requires careful handling to minimize exposure and ensure a

safe laboratory environment.[1]

Chemical and Physical Properties
SKF 97541, also known as CGP 35024, is a potent and selective GABAB receptor agonist.[2] It

is widely used in research for its sedative and potential therapeutic effects.[3]

Property Value

Chemical Name 3-Aminopropyl(methyl)phosphinic acid

Synonyms CGP 35024, 3-APMPA

CAS Number 127729-35-5

Molecular Formula C4H12NO2P

Molecular Weight 137.12 g/mol

Appearance White solid

Solubility Soluble in water (up to 100 mM)[4][5][6]
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Personal Protective Equipment (PPE)
Although not classified as hazardous, standard laboratory precautions should be observed

when handling SKF 97541 in its solid form and in solution to prevent accidental exposure. The

minimum recommended PPE includes:

Lab Coat: To protect clothing from spills.[6]

Eye Protection: Safety glasses with side shields are the minimum requirement to protect

from splashes or aerosols.[6]

Gloves: Disposable nitrile gloves are recommended to prevent direct skin contact.[6] Gloves

should be changed immediately if they become contaminated.

When handling the powdered form, especially when weighing, additional precautions are

necessary to avoid inhalation:

Respiratory Protection: Use of a dust mask or working in a ventilated enclosure is

recommended.

Engineering Controls: Handling the powder in a chemical fume hood or a similar contained

environment is best practice.[7]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Weighing (Solid Form):

Before handling, ensure all required PPE is correctly worn.

Conduct the weighing of solid SKF 97541 in a chemical fume hood or a ventilated balance

enclosure to minimize inhalation risk.

Use an anti-static gun if the powder is prone to static, to prevent dispersal.[7]

Clean the spatula and weighing vessel thoroughly after use.

2. Solution Preparation:
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SKF 97541 is soluble in water up to 100 mM.

Prepare solutions on the day of use if possible.[4]

When dissolving, add the solvent to the weighed solid slowly to avoid splashing.

3. Storage:

Solid Form: Store at room temperature under desiccating conditions.[5][8] Some suppliers

recommend storage at 2-8°C.[6] Always follow the storage instructions on the product vial.

Solutions: If storage is necessary, aliquot and store solutions at -20°C for up to one month.[4]

Some sources suggest stability for up to 3 months at -20°C.[6]

Before use, stored solutions should be equilibrated to room temperature, and checked to

ensure no precipitation has occurred.[4]

4. In Case of Exposure:

Skin Contact: Immediately wash the affected area with copious amounts of soap and water.

Remove contaminated clothing.

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

lifting the upper and lower eyelids. Seek medical attention.

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek immediate medical

attention.

Disposal Plan
As a non-hazardous chemical, the disposal of SKF 97541 should follow institutional and local

guidelines for non-hazardous waste.

1. Solid Waste:
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Empty containers should be triple-rinsed with a suitable solvent before disposal in the regular

trash. Ensure all labels are defaced or removed.[5]

Contaminated consumables such as gloves, weighing papers, and pipette tips should be

sealed in a bag and disposed of according to your institution's procedures for non-hazardous

solid waste.

2. Liquid Waste:

Aqueous solutions of SKF 97541 may be suitable for drain disposal, provided the solution is

within a pH range of 5.5 to 9.5 and does not contain other hazardous materials.[4]

Always consult and adhere to your institution's Environmental Health and Safety (EHS) office

guidelines before disposing of any chemical waste down the drain.[6]

If drain disposal is not permitted, collect the liquid waste in a clearly labeled, sealed

container for chemical waste pickup.

Experimental Protocols
Preparing a 10 mM Stock Solution of SKF 97541

Objective: To prepare a 10 mM stock solution of SKF 97541 in water for use in cell culture or

other in-vitro assays.

Materials:

SKF 97541 (solid)

Sterile, deionized water

Calibrated analytical balance

Weighing paper or boat

Spatula

Appropriate volumetric flask or conical tube
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Vortex mixer

Sterile filter (0.22 µm) and syringe

Sterile microcentrifuge tubes for aliquots

Procedure:

Calculate the required mass of SKF 97541 using the formula: Mass (g) = Desired

Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol ) For 10 mL of a 10 mM

solution: Mass (g) = 0.010 mol/L x 0.010 L x 137.12 g/mol = 0.013712 g = 13.712 mg

Wearing appropriate PPE, accurately weigh out the calculated mass of SKF 97541 in a

chemical fume hood.

Transfer the weighed solid to the volumetric flask or conical tube.

Add a portion of the sterile water (e.g., 7-8 mL for a 10 mL final volume) to the container.

Vortex the mixture until the solid is completely dissolved.

Add sterile water to reach the final desired volume.

If sterility is required for the experiment, filter the solution through a 0.22 µm sterile filter into

a sterile container.

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to

avoid repeated freeze-thaw cycles.

Label the aliquots clearly with the chemical name, concentration, and date of preparation.

Store the aliquots at -20°C.

Diagrams
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Caption: Workflow for the safe handling of SKF 97541 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

